2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide

• CAS No.: 195307-60-9
• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol
• IUPAC Name: N'-benzylpyrimidine-2-carbohydrazide
• InChI: InChI=1S/C12H12N4O/c17-12(11-13-7-4-8-14-11)16-15-9-10-5-2-1-3-6-10/h1-8,15H,9H2,(H,16,17)
• InChI Key: SBRZYSSCXNKQFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNNC(=O)C2=NC=CC=N2

Description

2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide is a chemical compound with a unique structure that combines a pyrimidine ring with a phenylmethyl hydrazide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide typically involves the reaction of pyrimidine-2-carboxylic acid with phenylmethyl hydrazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or dimethyl sulfoxide (DMSO), and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product, making it suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different hydrazide derivatives.

Substitution: It can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce different hydrazide derivatives.

Scientific Research Applications

2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Pyridinecarboxylic acid: Similar in structure but lacks the phenylmethyl hydrazide group.

2-Phenylpyrimidine-5-carboxylic acid: Contains a phenyl group but differs in the position of the carboxylic acid group.

Uniqueness

2-Pyrimidinecarboxylic acid, 2-(phenylmethyl)hydrazide is unique due to the presence of both the pyrimidine ring and the phenylmethyl hydrazide group. This combination imparts distinct chemical and biological properties, making it valuable for various applications.